3,5-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide

• IUPAC Name: 3,5-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C13H14N2O2/c1-8-4-9(2)6-11(5-8)13(16)14-12-7-10(3)17-15-12/h4-7H,1-3H3,(H,14,15,16)
• InChI Key: BSFJEMJQFXTOLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=NOC(=C2)C)C
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

3,5-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 252.3 g/mol.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation, tumor growth, and cell proliferation. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. It has also been found to inhibit the activity of phosphoinositide 3-kinase (PI3K) and protein kinase B (Akt), two signaling pathways that are involved in cell survival and proliferation.
Biochemical and Physiological Effects
3,5-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide has been found to exhibit significant biochemical and physiological effects in various in vitro and in vivo studies. It has been found to reduce the production of inflammatory mediators such as prostaglandins, cytokines, and chemokines. It has also been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In addition, it has been found to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide in lab experiments is its potent anti-inflammatory and anti-tumor activities. It can be used to study the mechanisms of inflammation and tumor growth, as well as to develop new therapeutic agents for the treatment of various inflammatory and cancerous diseases. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3,5-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide. One of the areas of research is the development of new therapeutic agents based on this compound for the treatment of various inflammatory and cancerous diseases. Another area of research is the study of its potential use as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the development of new synthesis methods for this compound and its derivatives could lead to the discovery of new compounds with even more potent activities.

Scientific Research Applications

3,5-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-cancer activities. It has also been studied for its potential use as a neuroprotective agent, as it has been found to protect neurons from oxidative stress and apoptosis.